![molecular formula C18H22N2O3S B3947390 N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide](/img/structure/B3947390.png)
N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide
Overview
Description
N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide, also known as TAS-116, is a small molecule inhibitor that has gained significant attention in the field of cancer research. TAS-116 was first synthesized by Taiho Pharmaceutical Co., Ltd. in Japan and has been found to have potential applications in cancer therapy due to its ability to inhibit the activity of heat shock protein 90 (HSP90).
Mechanism of Action
HSP90 is a molecular chaperone that plays a crucial role in the stabilization and folding of numerous client proteins, including several oncogenic proteins. N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide binds to the ATP-binding site of HSP90, inhibiting its activity and leading to the degradation of client proteins. This results in the inhibition of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The inhibition of HSP90 by this compound has been shown to have several biochemical and physiological effects. This compound induces the degradation of several oncogenic proteins, including HER2, EGFR, and AKT, leading to the inhibition of tumor growth. This compound has also been found to induce the expression of heat shock factor 1 (HSF1), a transcription factor that plays a role in the cellular response to stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide for lab experiments is its specificity for HSP90. This compound has been shown to have minimal off-target effects, making it a valuable tool for studying the role of HSP90 in cancer. However, this compound has some limitations, including its poor solubility and stability, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide. One potential application is in the treatment of breast cancer, as this compound has been shown to be effective in inhibiting the growth of HER2-positive breast cancer cells. Another direction is the development of this compound analogs with improved solubility and stability. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential use in combination therapy with other cancer drugs.
Scientific Research Applications
N-[4-(aminosulfonyl)benzyl]-3-(3,5-dimethylphenyl)propanamide has been extensively studied in preclinical and clinical trials for its potential use in cancer therapy. The inhibition of HSP90 by this compound has been shown to induce the degradation of several oncogenic proteins, leading to the inhibition of tumor growth. This compound has also been found to enhance the activity of other cancer drugs, such as cisplatin and gemcitabine, making it a promising candidate for combination therapy.
properties
IUPAC Name |
3-(3,5-dimethylphenyl)-N-[(4-sulfamoylphenyl)methyl]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c1-13-9-14(2)11-16(10-13)5-8-18(21)20-12-15-3-6-17(7-4-15)24(19,22)23/h3-4,6-7,9-11H,5,8,12H2,1-2H3,(H,20,21)(H2,19,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZONCHVPERXYZEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CCC(=O)NCC2=CC=C(C=C2)S(=O)(=O)N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.